Cas no 2229538-27-4 (5-(3-chloroprop-1-en-2-yl)-4-methyl-1H-imidazole)

• Product Name: 5-(3-chloroprop-1-en-2-yl)-4-methyl-1H-imidazole
• CAS No: 2229538-27-4
• MF: C₇H₉ClN₂
• MW: 156.612760305405
• CID: 6158530
• PubChem ID: 165634650
• Update Time: 2025-06-14

5-(3-chloroprop-1-en-2-yl)-4-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-chloroprop-1-en-2-yl)-4-methyl-1H-imidazole
• 2229538-27-4
• EN300-1979468

• Inchi： 1S/C7H9ClN2/c1-5(3-8)7-6(2)9-4-10-7/h4H,1,3H2,2H3,(H,9,10)
• InChI Key： SKKHZOKGSBFJTN-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1=C(C)NC=N1

Computed Properties

• Exact Mass: 156.0454260g/mol
• Monoisotopic Mass: 156.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 28.7Ų

Additional information on 5-(3-chloroprop-1-en-2-yl)-4-methyl-1H-imidazole

Comprehensive Overview of 5-(3-chloroprop-1-en-2-yl)-4-methyl-1H-imidazole (CAS No. 2229538-27-4)

5-(3-chloroprop-1-en-2-yl)-4-methyl-1H-imidazole (CAS No. 2229538-27-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique imidazole core and chloropropenyl side chain, serves as a versatile intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and agrochemical development.

The structural features of 5-(3-chloroprop-1-en-2-yl)-4-methyl-1H-imidazole make it a valuable building block for designing novel compounds. The presence of the imidazole ring, a common motif in pharmaceuticals, enhances its relevance in targeting enzymes and receptors. Meanwhile, the chloropropenyl group introduces reactivity that can be exploited in cross-coupling reactions, a hot topic in modern synthetic chemistry. This dual functionality positions the compound as a key player in the development of next-generation therapeutics and functional materials.

Recent trends in scientific literature highlight the growing demand for imidazole-based derivatives, driven by their broad-spectrum biological activities. 5-(3-chloroprop-1-en-2-yl)-4-methyl-1H-imidazole aligns perfectly with this trend, offering researchers a platform to explore new antimicrobial, anti-inflammatory, and anticancer agents. Its compatibility with green chemistry principles—another major focus in contemporary research—further enhances its appeal, as scientists seek sustainable alternatives to traditional synthetic methods.

From a commercial perspective, the compound's utility extends beyond pharmaceuticals. The chloropropenyl moiety enables its use in polymer chemistry, where it can serve as a crosslinking agent or a modifier for material properties. This versatility addresses the rising demand for high-performance materials in industries ranging from electronics to coatings. As such, 5-(3-chloroprop-1-en-2-yl)-4-methyl-1H-imidazole is poised to play a pivotal role in bridging the gap between small-molecule chemistry and advanced material science.

Quality and purity are critical factors for researchers working with 5-(3-chloroprop-1-en-2-yl)-4-methyl-1H-imidazole. Advanced analytical techniques, such as HPLC and NMR spectroscopy, are routinely employed to ensure the compound meets stringent standards. These practices align with the broader shift toward precision chemistry, where even minor impurities can significantly impact experimental outcomes. For laboratories and manufacturers, sourcing high-grade CAS No. 2229538-27-4 is essential to achieving reproducible and reliable results.

Looking ahead, the potential of 5-(3-chloroprop-1-en-2-yl)-4-methyl-1H-imidazole remains largely untapped. Ongoing research into its reactivity and applications is expected to uncover new opportunities, particularly in emerging fields like targeted drug delivery and smart materials. As the scientific community continues to prioritize innovation and sustainability, this compound is likely to remain at the forefront of chemical research and development.